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Q1: What is the evidence for the cost-effectiveness of Motixafortide in stem cell mobilization?

A cost-effectiveness analysis presented at the American Society of Hematology (ASH) meeting in 2022
compared Motixafortide in combination with Granulocyte Colony-Stimulating Factor (G-CSF) against

plerixafor with G-CSF for stem cell mobilization in multiple myeloma patients [1] [2].

The analysis, based on data from the GENESIS Phase 3 trial, demonstrated that the Motixafortide regimen
was "dominant," meaning it provided better health outcomes at a lower total cost over a lifetime horizon [1]

[2]. The key results are summarized below.

Table 1: Key Outcomes from the Cost-Effectiveness Analysis of Motixafortide + G-CSF vs. Plerixafor + G-
CSF

Outcome Measure Performance of Motixafortide + G-CSF
Healthcare Resource Significantly lower, including less frequent G-CSF administration, lower
Utilization (HRU) total G-CSF doses, and fewer apheresis sessions [1] [2].
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Outcome Measure Performance of Motixafortide + G-CSF

Successful Mobilization in A significantly greater proportion of patients successfully mobilized
1 Apheresis >6x106 CD34+ cells/kg within a single apheresis day [1] [2].

Cost-Effectiveness Result  Dominant strategy, resulting in additional Quality-Adjusted Life Years
(QALYs) and lower total costs [1] [2].

Q2: What clinical trial data supports the efficacy of Motixafortide?

The primary clinical evidence comes from the pivotal GENESIS Phase 3 trial (NCT03246529) [3]. This was

a randomized, double-blind, placebo-controlled study in patients with multiple myeloma.

The trial's workflow and remarkable success in a single apheresis session can be visualized as follows:
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The trial met both its primary and key secondary endpoints with high statistical significance [3]:

¢ Primary Endpoint: 92.5% of patients in the Motixafortide group collected >6x10° CD34+ cells/kg
within two apheresis sessions, compared to 26.2% in the placebo group.

¢ Key Secondary Endpoint: 88.8% of patients in the Motixafortide group achieved this goal in just
one apheresis session, compared to only 9.5% in the placebo group [3].

Q3: Are there ongoing studies exploring Motixafortide in other therapeutic areas?

Yes, research is actively investigating Motixafortide for other indications, leveraging its mechanism as a

CXCR4 inhibitor [4].
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¢ Sickle Cell Disease (SCD): An ongoing Phase 1 clinical trial (NCT06442761) is evaluating
Motixafortide for mobilizing stem cells for gene therapy in SCD patients. This is critical because G-
CSF is contra-indicated in SCD, creating an unmet need for effective mobilization strategies [5] [1] [2].

¢ Pancreatic Cancer: A randomized Phase 2 trial (CheMo4METPANC, NCT04543071) is combining
Motixafortide with an anti-PD-1 immunotherapy (Cemiplimab) and standard chemotherapy. Early
pilot data showed encouraging results, with 4 out of 11 patients remaining progression-free for over a
year [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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